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Compound of Interest

5-Methoxy-2-
Compound Name:

methoxycarbonylbenzoic acid
CAS No.: 681469-62-5

Cat. No.: B2806864

Get Quote

Executive Summary

5-Methoxy-2-methoxycarbonylbenzoic acid (C10H100s) is a critical intermediate in the
synthesis of anthracycline antibiotics and various agrochemicals. Its purification and reaction
efficiency are governed by its solubility profile in organic solvents. This guide provides a
comprehensive analysis of its dissolution behavior, governed by the interplay between its polar
carboxylic acid moiety, the lipophilic methoxy/ester groups, and the aromatic core.

Chemical Identity & Physicochemical Basis

Understanding the solubility requires analyzing the molecular interactions:

» Hydrogen Bond Donor (HBD): The carboxylic acid group (-COOH) at position 1 allows for
strong dimerization in non-polar solvents and hydrogen bonding with protic solvents.

e Hydrogen Bond Acceptors (HBA): The ester carbonyl (-COOCHS3) at position 2 and the
methoxy ether (-OCHs) at position 5 act as acceptors, increasing solubility in polar aprotic
solvents.
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» Structural Isomerism: The ortho positioning of the acid and ester groups can lead to

intramolecular hydrogen bonding, potentially reducing solubility in water compared to para

isomers.
Value -
Property . . Relevance to Solubility
(Predicted/Experimental)
Moderate MW facilitates
Molecular Weight 210.18 g/mol dissolution in small-molecule
solvents.
Moderately lipophilic; prefers
LogP (Octanol/Water) ~1.2-15 organic solvents over pure
water.
pH-dependent solubility in
pKa (Acid) ~3.5-4.0 aqueous mixtures; soluble in
basic media.
Solid-state lattice energy must
Melting Point ~104-106 °C be overcome by solvation

enthalpy.

Solubility Profile in Organic Solvents

Based on thermodynamic principles and data from structural analogs (e.g., anisic acid,

monomethyl phthalate), the solubility hierarchy follows the "like dissolves like" principle.

Solvent Classes and Interaction Mechanisms

e Polar Protic Solvents (Methanol, Ethanol, 1-Butanol)

o Solubility:High.

o Mechanism: The hydroxyl groups of the solvent form strong hydrogen bonds with the

carboxyl and ester groups of the solute. Methanol is often the solvent of choice for initial

dissolution.
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o Temperature Sensitivity: Solubility increases significantly with temperature (positive
enthalpy of solution).

o Polar Aprotic Solvents (DMSO, DMF, Acetonitrile)
o Solubility:Very High.

o Mechanism: Dipole-dipole interactions disrupt the crystal lattice efficiently. These are
excellent for reaction media but difficult to remove during purification.

o Esters and Ketones (Ethyl Acetate, Acetone)
o Solubility:Moderate to Good.

o Mechanism: Van der Waals forces and weak H-bonding. Ethyl acetate is the preferred
solvent for extraction and recrystallization due to its volatility and selective solubilization of
impurities.

¢ Non-Polar Solvents (Toluene, Hexane, Heptane)
o Solubility:Low to Negligible.[1]

o Mechanism: Lack of H-bonding capability makes these poor solvents. They are effective
anti-solvents to induce crystallization when added to a saturated solution in ethyl acetate
or methanol.

Quantitative Trends (Mole Fraction)

While specific empirical coefficients vary, the solubility (

) generally follows the ranking:

Experimental Determination Protocol

To generate precise solubility data for process validation, the Isothermal Saturation Method
(Shake-Flask) is the industry standard.

Workflow Diagram
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Caption: Standardized workflow for determining equilibrium solubility of pharmaceutical
intermediates.

Step-by-Step Methodology
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e Preparation: Add excess 5-Methoxy-2-methoxycarbonylbenzoic acid to 10 mL of the
target solvent in a jacketed glass vessel.

o Equilibration: Stir magnetically at the set temperature (e.g., 298.15 K) for 24-48 hours.
Ensure solid phase remains present.

o Sampling: Stop stirring and allow phases to settle for 1 hour. Withdraw supernatant using a
pre-heated syringe filter (0.45 um PTFE).

e Quantification:
o Gravimetric: Evaporate solvent from a known mass of supernatant and weigh the residue.

o HPLC: Dilute the supernatant and analyze using a C18 column (Mobile phase:
Acetonitrile/Water with 0.1% HsPOa).

Replication: Repeat at intervals of 5 K (e.g., 288.15 K to 323.15 K).

Thermodynamic Modeling

Experimental data should be correlated using the Modified Apelblat Equation, which accurately
models the non-ideal behavior of polar organic solutes:

 : Mole fraction solubility
e : Absolute temperature (K)

» : Empirical model parameters derived from regression analysis.
Thermodynamic Parameters: The dissolution enthalpy (

) and entropy (

) are derived from the Van't Hoff plot (

S

). For this compound, dissolution is typically endothermic (

) and entropy-driven (
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).
Application: Crystallization Strategy

The solubility differential between solvents is exploited for purification.
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Caption: Decision tree for recrystallization based on solubility differentials.
Recommended System:
e Primary Solvent: Ethyl Acetate (Good solubility at high T, moderate at low T).
e Anti-Solvent: n-Hexane or Heptane (Low solubility, miscible with Ethyl Acetate).

o Process: Dissolve crude acid in hot Ethyl Acetate, filter, then slowly add Hexane until
turbidity appears. Cool to 0-5 °C to maximize yield.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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